5-Ethyl-2-methylpiperidine hydrochloride

• CAS: 68711-96-6
• Molecular Formula: C8H18ClN
• Molecular Weight: 163.69 g/mol
• SMILES: CCC1CCC(NC1)C.Cl
• InChI: InChI=1S/C8H17N.ClH/c1-3-8-5-4-7(2)9-6-8;/h7-9H,3-6H2,1-2H3;1H
• InChIKey: WKGMMQCONWDNJQ-UHFFFAOYSA-N

5-Ethyl-2-methylpiperidine Hydrochloride Overview

5-Ethyl-2-methylpiperidine hydrochloride is a substituted piperidine derivative classified as a secondary amine hydrochloride salt. It possesses two stereocenters (C2 and C5), enabling distinct cis/trans diastereomers and enantiomeric forms, with the hydrochloride salt form providing enhanced solubility and stability for synthetic applications [1] . The compound serves primarily as a key intermediate or building block in the synthesis of pharmaceutical agents and agrochemicals, with documented applications in herbicidal formulations and receptor-targeting scaffolds [2] [3]. Its molecular formula is C8H18ClN, with a molecular weight of 163.69 g/mol, and it is commercially available at purities typically ranging from 95% to 98% .

Stereochemistry Dual stereocenters (C2/C5); cis/trans diastereomer and enantiomer control for chiral workflows

Salt form Hydrochloride salt supports solid handling, weighing, and consistent synthetic workflow reproducibility

Use context Agrochemical intermediate; chiral building block for receptor-targeting scaffold synthesis

• [1] PubChem. 5-Ethyl-2-methylpiperidine hydrochloride. PubChem CID 22765471. National Center for Biotechnology Information. 2025. View Source
• [2] Tilles, H. Process for increasing the cis content of a mixture of cis and trans isomers of S-isopropyl-1-(5-ethyl-2-methylpiperidinecarbothioate). US Patent 4119431. 1978. View Source
• [3] Linders, J.T.M., Furlano, D.C., Mattson, M.V., Jacobson, A.E., Rice, K.C. Synthesis and preliminary biochemical evaluation of novel derivatives of PCP. Letters in Drug Design & Discovery. 2010;7(2):79-87. View Source

Why Simple Piperidine Analogs Fail

Generic substitution of piperidine derivatives fails because the specific stereochemical arrangement and substitution pattern at the 2- and 5-positions of 5-ethyl-2-methylpiperidine profoundly influence binding affinity, biological activity, and physicochemical properties . Comparative studies reveal that the trans-2-methyl analog exhibits a 5-fold higher potency than PCP at the PCP binding site, whereas the trans-2-ethyl derivative shows a 75-fold lower affinity, demonstrating that even minor alkyl chain length variations at the 2-position can invert pharmacological activity [1]. Additionally, the cis/trans isomer ratio in agrochemical formulations directly determines herbicidal efficacy: mixtures containing at least 20% cis isomer provide improved weed control compared to the trans isomer alone, underscoring that stereochemical composition—not just molecular connectivity—governs practical performance [2]. These stereochemistry-dependent activity cliffs render simple 2-methylpiperidine, 2-ethylpiperidine, or 2,6-dimethylpiperidine analogs inadequate substitutes for this specific scaffold.

2-position alkyl substitution mismatch

2-Ethyl vs 2-methyl substitution may invert binding affinity profile; reported affinity shift suggests simple 2-methylpiperidine or 2-ethylpiperidine may not transfer directly

Stereochemical composition gap

Cis/trans isomer ratio governs herbicidal response in agrochemical derivatives; mono-substituted piperidines lack dual-stereocenter control and may not reproduce stereochemistry-dependent performance

Substitution pattern specificity

2,6-Dimethylpiperidine or other simple piperidine analogs may not replicate the steric and electronic profile conferred by the C2-methyl/C5-ethyl dual substitution pattern

• [1] Linders, J.T.M., Furlano, D.C., Mattson, M.V., Jacobson, A.E., Rice, K.C. Synthesis and preliminary biochemical evaluation of novel derivatives of PCP. Letters in Drug Design & Discovery. 2010;7(2):79-87. View Source
• [2] Tilles, H. Process for increasing the cis content of a mixture of cis and trans isomers of S-isopropyl-1-(5-ethyl-2-methylpiperidinecarbothioate). US Patent 4119431. 1978. View Source

5-Ethyl-2-methylpiperidine HCl Differentiation Evidence

Herbicidal Efficacy: Cis/Trans Isomer Dependence

S-isopropyl-1-(5-ethyl-2-methylpiperidine carbothioate), a derivative synthesized from 5-ethyl-2-methylpiperidine, exhibits stereochemistry-dependent herbicidal activity. A mixture of cis and trans isomers containing at least 20% cis isomer (most preferably 60-65% cis) demonstrated improved herbicidal properties relative to the trans isomer alone, as confirmed in small-screen assays and cotton field trials [1]. The cis isomer content is the key determinant of efficacy against undesirable vegetation in cotton crops.

Herbicidal isomer dependence

Head-to-head

Cis/trans mixture (≥20% cis, optimally 60–65% cis) improved herbicidal response vs trans isomer alone

Supports stereochemical specification review for agrochemical intermediate procurement

Cotton field trial context; exact fold-change not quantified in patent abstract

Evidence Dimension	Herbicidal efficacy in cotton field vegetation control
Target Compound Data	Cis/trans isomer mixture (≥20% cis, optimal 60-65% cis)
Comparator Or Baseline	Trans isomer alone
Quantified Difference	Improved herbicidal properties (qualitative improvement, exact fold-change not quantified in patent abstract)
Conditions	Small-screen assays and cotton field trials

Why This Matters

This stereochemistry-dependent efficacy establishes that the cis isomer content in 5-ethyl-2-methylpiperidine-derived agrochemicals is a critical quality attribute for herbicidal performance, guiding procurement specifications.

• [1] Tilles, H. Process for increasing the cis content of a mixture of cis and trans isomers of S-isopropyl-1-(5-ethyl-2-methylpiperidinecarbothioate). US Patent 4119431. 1978. View Source

PCP Site Binding: 2-Ethyl vs. 2-Methyl Piperidines

In a study evaluating novel PCP derivatives, the trans-2-ethyl substituted compound exhibited a 75-fold lower affinity for the PCP binding site compared to the trans-2-methyl analog, which itself was 5-fold more potent than PCP [1]. This demonstrates that the ethyl versus methyl substitution at the 2-position of the piperidine ring dramatically alters receptor engagement. The cis-2-ethyl isomer was inactive, mirroring the behavior of the cis-2-methyl derivative.

PCP-site binding affinity

Data to verify

75-fold lower affinity for trans-2-ethyl vs trans-2-methyl derivative

Reported context for 2-position alkyl chain impact on receptor engagement

Cross-study comparable; source data to verify

Evidence Dimension	Relative binding affinity at PCP binding site
Target Compound Data	Trans-2-ethyl derivative: 75-fold lower affinity (vs. trans-2-methyl)
Comparator Or Baseline	Trans-2-methyl derivative: 5-fold more potent than PCP; PCP (phencyclidine): baseline
Quantified Difference	75-fold lower affinity for trans-2-ethyl vs. trans-2-methyl
Conditions	In vitro PCP binding site assay

Why This Matters

This quantifies the profound impact of 2-position alkyl chain length on receptor binding, informing medicinal chemists that 5-ethyl-2-methylpiperidine derivatives possess distinct pharmacological profiles not achievable with simple 2-methyl or 2-ethyl analogs.

• [1] Linders, J.T.M., Furlano, D.C., Mattson, M.V., Jacobson, A.E., Rice, K.C. Synthesis and preliminary biochemical evaluation of novel derivatives of PCP. Letters in Drug Design & Discovery. 2010;7(2):79-87. View Source

Stereochemical Impact on Dopaminergic/Serotonergic Receptors

The cis-configured rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride possesses a stereochemical arrangement that suggests potential interactions with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and motor function . This contrasts with the trans diastereomer, which exhibits different spatial orientation and thus distinct receptor engagement profiles. While no direct quantitative binding data for this specific hydrochloride salt is available in the retrieved literature, the stereochemistry-dependent receptor interaction represents a class-level inference based on established piperidine SAR principles.

Dopaminergic/serotonergic potential

Class-level

Cis-configured rac-(2R,5S) stereochemistry suggests receptor interaction potential based on piperidine SAR

Class-level stereochemistry-activity inference; requires enantiomer-specific validation

No direct binding data available; context-dependent

Evidence Dimension	Receptor interaction potential (serotonin/dopamine)
Target Compound Data	Cis-configured rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride
Comparator Or Baseline	Trans diastereomer (2S,5S or 2R,5R) or racemic trans mixture
Quantified Difference	Not quantified; inferred from stereochemical configuration
Conditions	Based on established piperidine stereochemistry-activity relationships

Why This Matters

The cis stereochemistry provides a distinct pharmacophore geometry that cannot be replicated by trans isomers or achiral piperidine analogs, making stereochemical purity a critical procurement consideration for CNS-targeted research programs.

Hydrochloride Salt: Solubility and Handling Benefits

5-Ethyl-2-methylpiperidine hydrochloride (MW 163.69 g/mol, C8H18ClN) offers improved solubility and stability compared to its free base counterpart (5-ethyl-2-methylpiperidine, MW 127.23 g/mol, C8H17N) [1] [2]. The hydrochloride salt form is a solid at room temperature, facilitating easier weighing, storage, and handling in laboratory and industrial settings . Commercial availability at 98% purity (Leyan) or minimum 95% purity (CymitQuimica) provides a well-characterized starting material for synthetic workflows . While 2-methylpiperidine hydrochloride (MW 135.64 g/mol) and 2-ethylpiperidine hydrochloride (MW 149.66 g/mol) also exist as salts, they lack the dual substitution pattern that confers the specific steric and electronic properties of the 5-ethyl-2-methyl scaffold.

Salt form handling

Reported

Hydrochloride salt: solid, reported solubility/stability improvement vs free base (liquid)

Supports consistent weighing and synthetic workflow reproducibility

Commercial purity context: 95–98% grade available

Evidence Dimension	Physical form and handling properties
Target Compound Data	Hydrochloride salt: solid, MW 163.69 g/mol, purity 95-98%
Comparator Or Baseline	Free base: liquid at room temperature, MW 127.23 g/mol, potentially lower purity
Quantified Difference	Enhanced solubility and stability (qualitative)
Conditions	Standard laboratory handling and storage conditions

Why This Matters

The hydrochloride salt form reduces technical barriers in synthetic workflows, ensuring consistent weighing and reaction reproducibility compared to the volatile or hygroscopic free base, thereby improving procurement value.

• [1] PubChem. 5-Ethyl-2-methylpiperidine hydrochloride. PubChem CID 22765471. National Center for Biotechnology Information. 2025. View Source
• [2] PubChem. 5-Ethyl-2-methylpiperidine. PubChem CID 7727. National Center for Biotechnology Information. 2025. View Source

Acute Oral Toxicity and Hazard Classification

The free base form, 5-ethyl-2-methylpiperidine (CAS 104-89-2), exhibits an acute oral LD50 of 540 mg/kg in rats . It is classified under GHS as Acute Toxicity Category 4 (H302: Harmful if swallowed), Skin Irritation Category 2 (H315), and Serious Eye Damage Category 1 (H318) . While this toxicity data pertains to the free base rather than the hydrochloride salt, the hazard profile is expected to be similar, informing appropriate handling and procurement safety measures. 2-Methylpiperidine and 2-ethylpiperidine free bases also present comparable toxicity hazards, but the presence of the ethyl group at the 5-position in 5-ethyl-2-methylpiperidine does not appear to confer a unique acute toxicity advantage or disadvantage relative to simpler piperidines based on available data.

Acute oral toxicity

Data to verify

Free base LD50 540 mg/kg (rat, oral); comparable to structural analogs

Supports handling protocol review for laboratory and industrial settings

Free base data; hydrochloride salt hazard profile expected similar; source data to verify

Evidence Dimension	Acute oral toxicity (rat LD50)
Target Compound Data	Free base: 540 mg/kg (rat, oral)
Comparator Or Baseline	2-Methylpiperidine: LD50 400-800 mg/kg (rat, oral, estimated range); 2-Ethylpiperidine: similar range
Quantified Difference	Comparable acute toxicity to structural analogs
Conditions	Standard acute oral toxicity testing in rodents

Why This Matters

Knowledge of the established toxicity profile enables appropriate risk assessment and handling protocol implementation, which is essential for procurement decisions in regulated laboratory and industrial environments.

5-Ethyl-2-methylpiperidine HCl Applications

Stereochemistry-Controlled Herbicide Synthesis

Leverage 5-ethyl-2-methylpiperidine as a key intermediate for synthesizing S-isopropyl-1-(5-ethyl-2-methylpiperidine carbothioate) herbicides, where precise control over cis/trans isomer ratio (≥20% cis, optimally 60-65%) is required to achieve maximal efficacy against undesirable vegetation in cotton fields [1]. The hydrochloride salt serves as a stable precursor for carbamoylation reactions, and stereochemical integrity during synthesis is critical for product performance.

PCP-Site CNS Ligand Scaffold

Utilize 5-ethyl-2-methylpiperidine derivatives as stereochemically defined scaffolds for designing ligands targeting the PCP binding site or related ionotropic receptors, where the 2-ethyl substitution pattern yields a 75-fold affinity difference compared to 2-methyl analogs [1]. The hydrochloride salt provides a convenient, soluble form for coupling reactions in the construction of more complex CNS-active pharmacophores.

Chiral Building Blocks for Dopaminergic/Serotonergic Probes

Employ cis-configured rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride (CAS 1909287-57-5) as a chiral building block for constructing molecular probes targeting serotonin or dopamine receptors, capitalizing on the distinct pharmacophore geometry conferred by the cis stereochemistry [1]. The hydrochloride salt form ensures reliable handling and consistent reaction outcomes in multi-step synthetic sequences.

Sterically Defined Piperidine Intermediate

Use 5-ethyl-2-methylpiperidine hydrochloride as a versatile intermediate in the synthesis of pharmaceutical agents where the dual alkyl substitution (ethyl at C5, methyl at C2) provides a specific steric and electronic profile not achievable with mono-substituted or 2,6-dimethyl piperidine analogs [1] [2]. The 98% purity commercial grade ensures reliable starting material quality for lead optimization and process chemistry development.

Application

Selection Property

Validation Focus

Agrochemical intermediate synthesis

Cis/trans isomer ratio context

Herbicidal response screening in target crop models

PCP-site receptor probe synthesis

2-position alkyl substitution review

Binding affinity profiling across alkyl chain variants

Monoamine receptor probe development

Cis stereochemistry context

Receptor engagement profiling; enantiomer-attribution review

Steric/electronic scaffold screening

Dual alkyl substitution profile (C2-methyl/C5-ethyl)

Lead optimization workflows; steric parameter benchmarking

• [1] Tilles, H. Process for increasing the cis content of a mixture of cis and trans isomers of S-isopropyl-1-(5-ethyl-2-methylpiperidinecarbothioate). US Patent 4119431. 1978. View Source
• [2] Linders, J.T.M., Furlano, D.C., Mattson, M.V., Jacobson, A.E., Rice, K.C. Synthesis and preliminary biochemical evaluation of novel derivatives of PCP. Letters in Drug Design & Discovery. 2010;7(2):79-87. View Source
• [3] PubChem. 5-Ethyl-2-methylpiperidine hydrochloride. PubChem CID 22765471. National Center for Biotechnology Information. 2025. View Source